Cas no 2319894-43-2 (2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2319894-43-2
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 5469461
• Update Time: 2025-06-08

2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• (1H-indol-5-yl)(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)methanone
• 1H-indol-5-yl-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• 2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C22H20N4O/c1-25-12-18(11-24-25)20-14-26(13-17-4-2-3-5-19(17)20)22(27)16-6-7-21-15(10-16)8-9-23-21/h2-12,20,23H,13-14H2,1H3
• InChI Key： QVYNONCXCMILJU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=CN2)C=1)N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 356.16371127 g/mol
• Monoisotopic Mass: 356.16371127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.9
• Molecular Weight: 356.4

Additional information on 2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 2-(1H-Indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2319894-43-2)

2-(1H-Indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2319894-43-2) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines the indole and tetrahydroisoquinoline scaffolds, both of which are pivotal in drug discovery due to their prevalence in bioactive natural products and synthetic therapeutics. The inclusion of a 1-methyl-1H-pyrazol-4-yl moiety further enhances its potential as a versatile building block for medicinal chemistry applications.

Recent advancements in small-molecule drug development have highlighted the importance of heterocyclic compounds like 2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline. Researchers are particularly interested in its potential role in modulating protein-protein interactions (PPIs), a hot topic in targeted cancer therapy and neurodegenerative disease research. The compound's unique structure suggests possible affinity for kinase inhibitors or G-protein-coupled receptors (GPCRs), aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the tetrahydroisoquinoline core of this compound is a privileged structure in alkaloid synthesis. Its indole-5-carbonyl substitution pattern is reminiscent of serotonin receptor ligands, sparking interest in central nervous system (CNS) drug discovery. The pyrazole ring, a common pharmacophore in anti-inflammatory and metabolic disorder therapeutics, adds another dimension to its potential applications. These features make CAS No. 2319894-43-2 a compelling subject for structure-activity relationship (SAR) studies.

The physicochemical properties of 2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline contribute to its drug-likeness, as predicted by Lipinski's rule of five and related ADMET (absorption, distribution, metabolism, excretion, and toxicity) parameters. Its moderate logP value and presence of hydrogen bond acceptors/donors suggest favorable membrane permeability, a critical factor in blood-brain barrier penetration for CNS-targeted drugs. These characteristics are frequently searched by medicinal chemists optimizing lead compounds for clinical development.

In the context of computational chemistry and AI-driven drug design, this compound represents an interesting case study for molecular docking simulations. The indole-pyrazole-tetrahydroisoquinoline hybrid structure presents challenges and opportunities for virtual screening algorithms, particularly in fragment-based drug discovery. Recent publications have emphasized the growing importance of such multi-pharmacophore molecules in addressing polypharmacology approaches to complex diseases.

Quality control and analytical characterization of CAS No. 2319894-43-2 typically involve advanced techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under various pH conditions and solvent systems is crucial for formulation development, another area of frequent inquiry among pharmaceutical scientists. Proper storage conditions (often -20°C under argon atmosphere) are essential to maintain its integrity for research use.

The commercial availability of 2-(1H-indole-5-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline from specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories. Current pricing trends reflect the compound's position as a research-grade chemical rather than a bulk commodity, with most inquiries coming from institutions engaged in hit-to-lead optimization programs. The growing demand for such tailor-made intermediates underscores the compound's relevance in modern drug discovery pipelines.

Looking forward, 2319894-43-2 exemplifies the convergence of traditional medicinal chemistry and cutting-edge drug discovery technologies. Its structural features align with several emerging therapeutic targets, including those involved in immune modulation and cellular signaling pathways. As research continues to unravel its full potential, this compound may well become a cornerstone in developing novel small-molecule therapeutics for challenging medical conditions.